(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one

• IUPAC Name: (4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one
• InChI: InChI=1S/C12H14N4O2/c1-18-8-11-10(12(17)16-15-11)7-13-6-9-4-2-3-5-14-9/h2-5,7,13H,6,8H2,1H3,(H,16,17)/b10-7-
• InChI Key: RPUGWMHSSYXVHO-YFHOEESVSA-N
• Canonical SMILES: COCC1=NNC(=O)C1=CNCC2=CC=CC=N2
• Isomeric SMILES: COCC\1=NNC(=O)/C1=C\NCC2=CC=CC=N2
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

The compound with the identifier “(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one” is a chemical substance listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound with the identifier “(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one” involves specific synthetic routes and reaction conditions. These methods typically include the use of protective groups, halogenated hydrocarbons, and catalysts. For instance, one method involves the use of N-protective indole and halogenated hydrocarbons, which undergo a C-H alkylation reaction under the action of a manganese catalyst and magnesium metal .

Industrial Production Methods

Industrial production methods for the compound with the identifier “this compound” are designed to maximize yield and efficiency. These methods often involve large-scale reactions with optimized conditions to ensure the consistent production of high-purity compounds.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in the reactions of the compound with the identifier “this compound” include oxidizing agents, reducing agents, and halogenated hydrocarbons. The reaction conditions often involve specific temperatures, pressures, and catalysts to facilitate the desired chemical transformations.

Major Products Formed

The major products formed from the reactions of the compound with the identifier “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated derivatives.

Scientific Research Applications

The compound with the identifier “(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic effects and mechanisms of action.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of the compound with the identifier “(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its targets. For example, some compounds may inhibit specific enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

Similar Compounds

The compound with the identifier “(4Z)-3-(methoxymethyl)-4-[(pyridin-2-ylmethylamino)methylidene]-1H-pyrazol-5-one” can be compared with other similar compounds based on its chemical structure and properties. Some similar compounds include those with similar functional groups or molecular frameworks .

Uniqueness

The uniqueness of the compound with the identifier “this compound” lies in its specific chemical structure and the resulting properties. These unique features make it valuable for specific applications and research areas.